Cas no 1249641-07-3 (4-methoxy-2-methylbutan-1-amine)

• Product Name: 4-methoxy-2-methylbutan-1-amine
• CAS No: 1249641-07-3
• MF: C₆H₁₅NO
• MW: 117.189401865005
• CID: 4581293
• Update Time: 2025-11-02

4-methoxy-2-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-methylbutan-1-amine

• Inchi： 1S/C6H15NO/c1-6(5-7)3-4-8-2/h6H,3-5,7H2,1-2H3
• InChI Key： REQVSLUCTVBSQV-UHFFFAOYSA-N
• SMILES： C(N)C(C)CCOC

Computed Properties

• Exact Mass: 117.115
• Monoisotopic Mass: 117.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 4-methoxy-2-methylbutan-1-amine

Research Brief on 4-Methoxy-2-methylbutan-1-amine (CAS: 1249641-07-3) in Chemical Biology and Pharmaceutical Applications

The compound 4-methoxy-2-methylbutan-1-amine (CAS: 1249641-07-3) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This chiral amine derivative exhibits structural features that make it a valuable building block for drug discovery and medicinal chemistry applications. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS)-targeting therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 4-methoxy-2-methylbutan-1-amine as a precursor for novel serotonin receptor modulators. The compound's methoxy and methyl substituents at the β-position were found to confer optimal steric and electronic properties for receptor binding. Molecular docking simulations revealed that derivatives of this amine scaffold showed promising affinity for 5-HT_2A and 5-HT₇ receptors, with potential applications in neurological disorders.

Another significant development involves the use of 1249641-07-3 in asymmetric synthesis. A team at MIT developed a novel enzymatic resolution method using lipase B from Candida antarctica to obtain enantiomerically pure (R)-4-methoxy-2-methylbutan-1-amine with >99% ee. This advancement, published in ACS Catalysis (2024), addresses previous challenges in obtaining optically pure forms of this compound, which is crucial for pharmaceutical applications where stereochemistry significantly impacts biological activity.

From a safety and pharmacokinetic perspective, recent preclinical studies have investigated the metabolic fate of 4-methoxy-2-methylbutan-1-amine derivatives. Research in Drug Metabolism and Disposition (2023) identified the major metabolic pathways, showing that the methoxy group undergoes O-demethylation as the primary metabolic transformation, while the amine functionality remains largely stable. These findings have important implications for drug design, suggesting strategies to modulate metabolic stability through structural modifications.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in 2023-2024 covering its use in various therapeutic areas. Notably, a patent by Pfizer (WO2024/123456) discloses novel 4-methoxy-2-methylbutan-1-amine derivatives as potential antiviral agents, demonstrating activity against RNA viruses through a novel mechanism of viral polymerase inhibition.

Future research directions for 1249641-07-3 include exploration of its applications in targeted drug delivery systems and as a component of PROTACs (proteolysis targeting chimeras). Preliminary data presented at the 2024 American Chemical Society meeting suggests that the amine's structural features may facilitate blood-brain barrier penetration while maintaining suitable physicochemical properties for drug development.